Cas no 71259-97-7 (2-(3,4-DIHYDRO-2H-BENZO[B][1,4]THIAZIN-7-YL)-1,1,1,3,3,3-HEXAFLUOROPROPAN-2-OL)

• Product Name: 2-(3,4-DIHYDRO-2H-BENZO[B][1,4]THIAZIN-7-YL)-1,1,1,3,3,3-HEXAFLUOROPROPAN-2-OL
• CAS No: 71259-97-7
• MF: C₁₁H₉F₆NOS
• MW: 317.250682592392
• CID: 5743140
• PubChem ID: 13036819
• Update Time: 2025-06-11

2-(3,4-DIHYDRO-2H-BENZO[B][1,4]THIAZIN-7-YL)-1,1,1,3,3,3-HEXAFLUOROPROPAN-2-OL Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-7-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]-2H-1,4-benzothiazine
• 2-(3,4-DIHYDRO-2H-BENZO[B][1,4]THIAZIN-7-YL)-1,1,1,3,3,3-HEXAFLUOROPROPAN-2-OL
• SCHEMBL3626548
• 71259-97-7

• Inchi： 1S/C11H9F6NOS/c12-10(13,14)9(19,11(15,16)17)6-1-2-7-8(5-6)20-4-3-18-7/h1-2,5,18-19H,3-4H2
• InChI Key： COOKQUSVUBOUSY-UHFFFAOYSA-N
• SMILES： S1CCNC2C=CC(=CC1=2)C(C(F)(F)F)(C(F)(F)F)O

Computed Properties

• Exact Mass: 317.03090406g/mol
• Monoisotopic Mass: 317.03090406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(3,4-DIHYDRO-2H-BENZO[B][1,4]THIAZIN-7-YL)-1,1,1,3,3,3-HEXAFLUOROPROPAN-2-OL

Professional Introduction to Compound with CAS No. 71259-97-7 and Product Name: 2-(3,4-DIHYDRO-2H-BENZO[B][1,4]THIAZIN-7-YL)-1,1,1,3,3,3-HEXAFLUOROPROPAN-2-OL

Compound with the CAS number 71259-97-7 and the product name 2-(3,4-DIHYDRO-2H-BENZO[B][1,4]THIAZIN-7-YL)-1,1,1,3,3,3-HEXAFLUOROPROPAN-2-OL represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic organic molecules, specifically featuring a benzo[b][1,4]thiazin core structure. The presence of a hexafluoropropyl group in its molecular framework introduces unique physicochemical properties that make it a subject of considerable interest in medicinal chemistry and drug development.

The benzo[b][1,4]thiazin scaffold is well-known for its biological activity and has been extensively studied for its potential in various therapeutic applications. This particular compound incorporates a hydroxyl-functionalized hexafluoropropyl side chain, which enhances its solubility and metabolic stability. These characteristics are crucial for designing drugs that exhibit improved pharmacokinetic profiles and reduced toxicity.

In recent years, there has been growing attention on the development of novel compounds that leverage fluorine-containing moieties to modulate biological activity. The hexafluoropropyl group in this compound not only contributes to its structural stability but also influences its electronic properties, potentially enhancing binding affinity to biological targets. This has opened up new avenues for designing more effective and selective therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that derivatives of benzo[b][1,4]thiazin exhibit neuroprotective properties and can interact with key enzymes and receptors involved in neurodegenerative diseases. The hydroxyl group at the 2-position of the hexafluoropropyl moiety further enhances its ability to engage with biological systems, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the advancements in synthetic organic chemistry but also underscore the importance of innovative approaches in drug discovery.

From a pharmacological perspective, the compound's structure suggests multiple potential mechanisms of action. The benzo[b][1,4]thiazin core can interact with various biological targets such as enzymes and receptors, while the hexafluoropropyl group modulates these interactions by influencing electronic distribution and steric hindrance. This dual functionality makes it an attractive candidate for developing drugs with enhanced therapeutic efficacy.

Recent research has also explored the use of computational methods to predict the biological activity of this compound. Molecular modeling techniques have been employed to simulate its interactions with potential targets at the atomic level. These studies have provided valuable insights into how structural modifications can be optimized to improve binding affinity and selectivity. Such computational approaches are becoming increasingly integral in modern drug discovery pipelines.

The potential applications of this compound extend beyond neurological disorders. Preliminary studies suggest that it may also exhibit anti-inflammatory and antioxidant properties due to its ability to modulate key signaling pathways involved in these processes. This broadens its therapeutic scope and makes it a versatile candidate for further exploration.

The development of novel pharmaceuticals is a complex process that involves extensive characterization at multiple levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been utilized to confirm the structure and purity of this compound. These advanced analytical methods provide critical data that ensure the compound meets stringent quality standards before proceeding to preclinical testing.

In conclusion, compound with CAS No. 71259-97-7 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a benzo[b][1,4]thiazin core with a hydroxyl-functionalized hexafluoropropyl group offers exciting possibilities for developing new drugs with improved pharmacokinetic properties and enhanced biological activity. Further research is warranted to fully elucidate its potential in treating various diseases and disorders.